Cas no 1270864-08-8 (1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine)

• Product Name: 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine
• CAS No: 1270864-08-8
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 5959198
• PubChem ID: 55030706
• Update Time: 2025-05-25

1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine
• 1270864-08-8
• [1-(4-NITROBENZENESULFONYL)PYRROLIDIN-3-YL]METHANAMINE
• AKOS006041668
• EN300-1167970

• Inchi： 1S/C11H15N3O4S/c12-7-9-5-6-13(8-9)19(17,18)11-3-1-10(2-4-11)14(15)16/h1-4,9H,5-8,12H2
• InChI Key： WJMXAMGEIITLJR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCC(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 118Ų

Additional information on 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine

Introduction to 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine (CAS No. 1270864-08-8)

1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 1270864-08-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of derivatives featuring a pyrrolidine core functionalized with a nitrobenzenesulfonyl group, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The structural framework of 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine consists of a pyrrolidine ring substituted at the 3-position with a methanamine group, which is further linked to a 4-nitrobenzenesulfonyl moiety. This unique arrangement imparts distinct chemical and pharmacological properties, positioning it as a versatile scaffold for designing novel therapeutic agents. The presence of the nitro group and the sulfonyl moiety enhances its reactivity and potential interactions with biological targets, making it an attractive molecule for medicinal chemists.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating nitrogen-containing rings such as pyrrolidine. Pyrrolidine derivatives have been widely studied due to their ability to modulate various biological pathways, including enzyme inhibition, receptor binding, and signal transduction. The compound 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine represents an advanced derivative that combines the structural advantages of pyrrolidine with the pharmacophoric elements of nitrobenzenesulfonyl groups, which are known for their bioisosteric properties and ability to enhance molecular interactions.

One of the most compelling aspects of 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine is its potential application in the development of small-molecule inhibitors targeting key enzymes involved in inflammatory and metabolic diseases. The nitro group in its structure can serve as a hydrogen bond acceptor or participate in redox reactions, while the sulfonyl moiety can interact with hydrophilic pockets on protein surfaces. These features make it an ideal candidate for designing molecules that can selectively inhibit enzymes such as cyclooxygenases (COX), lipoxygenases (LOX), and kinases, which are implicated in various pathological conditions.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry due to their broad spectrum of biological activities. The nitro group in 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine can be further functionalized through reduction or other chemical transformations, allowing for the generation of diverse analogs with tailored pharmacological profiles. This flexibility makes it a valuable tool for structure-activity relationship (SAR) studies aimed at optimizing potency, selectivity, and pharmacokinetic properties.

The sulfonyl group in this compound also contributes to its pharmacological relevance by enhancing binding affinity and metabolic stability. Sulfonyl compounds are well-documented for their role in drug development, with many successful therapeutics featuring this moiety. For instance, sulfonylureas are widely used in the treatment of diabetes mellitus due to their ability to stimulate insulin secretion, while sulfonamides are effective against bacterial infections by inhibiting bacterial folic acid synthesis. The incorporation of a sulfonyl group into 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine may thus contribute to its potential as an antimicrobial or anti-inflammatory agent.

In addition to its pharmacological applications, 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine has shown promise in material science and chemical synthesis. Its unique structural features make it suitable for use as an intermediate in the preparation of more complex molecules, including polymers and specialty chemicals. The reactivity of both the nitro and sulfonyl groups allows for further functionalization through nucleophilic aromatic substitution or other coupling reactions, enabling the construction of intricate molecular architectures.

The synthesis of 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Key synthetic steps include the formation of the pyrrolidine ring, introduction of the methanamine substituent at the 3-position, and subsequent coupling with 4-nitrobenzenesulfonyl chloride under appropriate conditions. Advances in synthetic methodologies have made it possible to achieve high yields and purity levels, facilitating further downstream applications.

From a computational chemistry perspective, 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine has been subjected to molecular modeling studies to elucidate its binding interactions with potential biological targets. These studies have provided insights into how different functional groups within the molecule contribute to its pharmacological activity. For example, docking simulations have revealed that the nitro group can form hydrogen bonds with polar residues on protein surfaces, while the sulfonyl moiety interacts favorably with hydrophobic pockets.

The growing body of research on 1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine underscores its significance as a lead compound in drug discovery efforts. Ongoing studies aim to explore its efficacy in preclinical models and identify potential therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate progress in this area, leading to novel treatments for various diseases.

In conclusion,1-(4-nitrobenzenesulfonyl)pyrrolidin-3-ylmethanamine (CAS No. 1270864-08-8) is a multifaceted compound with broad applications in pharmaceutical chemistry and material science. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting inflammatory and metabolic diseases. With continued research and development,1-(4-nitrobenzenesulfonyl)pyrролидиннъмнанамин holds promise as a valuable contributor to future medical breakthroughs.